Cas no 2167472-45-7 (tert-butyl 2-(isothiocyanatomethyl)butanoate)

• Product Name: tert-butyl 2-(isothiocyanatomethyl)butanoate
• CAS No: 2167472-45-7
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5944664
• PubChem ID: 165856975
• Update Time: 2025-11-01

tert-butyl 2-(isothiocyanatomethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(isothiocyanatomethyl)butanoate
• 2167472-45-7
• EN300-1459020

• Inchi： 1S/C10H17NO2S/c1-5-8(6-11-7-14)9(12)13-10(2,3)4/h8H,5-6H2,1-4H3
• InChI Key： QZSVLNOHHVXFBS-UHFFFAOYSA-N
• SMILES： S=C=NCC(C(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.8Ų

Additional information on tert-butyl 2-(isothiocyanatomethyl)butanoate

Introduction to tert-butyl 2-(isothiocyanatomethyl)butanoate (CAS No. 2167472-45-7)

tert-butyl 2-(isothiocyanatomethyl)butanoate (CAS No. 2167472-45-7) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique isothiocyanate functional group, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This article delves into the structure, synthesis, properties, and applications of tert-butyl 2-(isothiocyanatomethyl)butanoate, highlighting its potential and recent advancements in the scientific community.

The molecular structure of tert-butyl 2-(isothiocyanatomethyl)butanoate is defined by its tert-butyl ester group and the isothiocyanate functionality attached to a methyl group on the butanoic acid chain. The tert-butyl ester provides stability and solubility, while the isothiocyanate group imparts reactivity and bioactivity. This combination makes tert-butyl 2-(isothiocyanatomethyl)butanoate an attractive candidate for various chemical transformations and biological studies.

The synthesis of tert-butyl 2-(isothiocyanatomethyl)butanoate typically involves a multi-step process. One common approach is to start with the corresponding carboxylic acid, which is then converted to the tert-butyl ester using tert-butanol and an acid catalyst. The resulting tert-butyl butanoate is subsequently transformed into the isothiocyanate derivative through a reaction with thiophosgene or another suitable reagent. Recent advancements in green chemistry have led to more environmentally friendly methods, such as using catalysts that reduce the formation of hazardous byproducts.

The physical properties of tert-butyl 2-(isothiocyanatomethyl)butanoate are crucial for its applications in various fields. It is a colorless liquid with a characteristic odor, and it exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are within ranges that facilitate handling and processing in laboratory settings. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in synthetic processes.

In terms of biological activity, tert-butyl 2-(isothiocyanatomethyl)butanoate has shown promising results in several areas. Isothiocyanates are known for their anti-inflammatory, antioxidant, and anticancer properties. Research has demonstrated that compounds containing isothiocyanate groups can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell signaling pathways. Additionally, these compounds have been shown to possess antiviral and antibacterial activities, making them potential candidates for developing new therapeutic agents.

The potential applications of tert-butyl 2-(isothiocyanatomethyl)butanoate extend beyond pharmaceuticals. In agrochemicals, it can serve as an intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. The compound's reactivity also makes it useful in polymer science, where it can be incorporated into functional polymers with specific properties tailored for various applications.

Recent studies have explored the use of tert-butyl 2-(isothiocyanatomethyl)butanoate in drug delivery systems. The isothiocyanate group can be conjugated to targeting moieties or drug carriers to enhance the delivery of therapeutic agents to specific sites in the body. This approach has shown promise in improving the bioavailability and reducing the side effects of drugs used in cancer therapy.

In conclusion, tert-butyl 2-(isothiocyanatomethyl)butanoate (CAS No. 2167472-45-7) is a multifaceted compound with significant potential in chemical biology, medicinal chemistry, agrochemicals, and materials science. Its unique structure and properties make it a valuable intermediate for various synthetic processes and biological studies. Ongoing research continues to uncover new applications and optimize its use in different fields, solidifying its importance in modern scientific endeavors.